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Compound of Interest

Compound Name: Carboxy Gliclazide-d4

Cat. No.: B584913 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safety, handling, and analytical

applications of Carboxy Gliclazide-d4. The content is structured to meet the needs of

researchers and professionals in the field of drug development and analysis, with a focus on

data presentation, experimental protocols, and the visualization of relevant biological pathways.

Chemical and Physical Properties
Carboxy Gliclazide-d4 is the deuterated form of Carboxy Gliclazide, which is a metabolite of

the anti-diabetic drug Gliclazide.[1] The introduction of deuterium atoms creates a stable,

heavier isotope-labeled version of the molecule, making it an ideal internal standard for mass

spectrometry-based quantitative analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b584913?utm_src=pdf-interest
https://www.benchchem.com/product/b584913?utm_src=pdf-body
https://www.benchchem.com/product/b584913?utm_src=pdf-body
https://www.pharmaffiliates.com/en/1346602-90-1-carboxy-gliclazide-d4%20-pasti017770.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name

4-

[[[[(Hexahydrocyclopenta[c]pyrr

ol-2(1H)-yl)amino-

d4]carbonyl]amino]sulfonyl]ben

zoic Acid

[1]

CAS Number 1346602-90-1 [1]

Molecular Formula C15H15D4N3O5S [1]

Molecular Weight 357.42 g/mol [1]

Appearance White to off-white solid [2]

Storage 2-8°C Refrigerator [1]

Safety and Handling
While a specific Material Safety Data Sheet (MSDS) for Carboxy Gliclazide-d4 is not readily

available, safety protocols can be inferred from the MSDS of the parent compound, Gliclazide,

and its deuterated analog, Gliclazide-d4. As with any chemical, it should be handled by trained

personnel in a well-ventilated laboratory setting.

Hazard Identification
Based on the data for Gliclazide and Gliclazide-d4, the potential hazards are as follows:
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Hazard Classification Precautionary Statement

Acute Oral Toxicity
Category 4: Harmful if

swallowed

P301+P312: IF SWALLOWED:

Call a POISON CENTER or

doctor/physician if you feel

unwell.[2][3]

Skin Irritation May cause skin irritation

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[2][3]

Eye Irritation May cause eye irritation

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2][3]

Respiratory Irritation
May cause respiratory tract

irritation

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[2][3]

Allergic Skin Reaction
May cause an allergic skin

reaction

H317: May cause an allergic

skin reaction.[2]

Allergy or Asthma Symptoms

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled.[2]

Note: The toxicological properties of Carboxy Gliclazide-d4 have not been thoroughly

investigated.[2]

First-Aid Measures
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Exposure Route First-Aid Procedure

Ingestion
If swallowed, seek medical advice immediately

and show the container or label.[2] Rinse mouth.

Inhalation
Move the victim to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Remove contaminated

clothing.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.

Handling and Storage
Handling: Handle in accordance with good industrial hygiene and safety practices.[2] Avoid

formation of dust and aerosols. Provide appropriate exhaust ventilation at places where dust

is formed.

Storage: Keep container tightly closed in a dry and well-ventilated place. Recommended

long-term storage temperature is -20°C.[2] Store at 2-8°C for short-term use.[1]

Personal Protective Equipment (PPE)
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PPE Recommendation

Eye/Face Protection
Safety glasses with side-shields conforming to

EN166.

Skin Protection

Handle with gloves. Gloves must be inspected

prior to use. Use proper glove removal

technique (without touching glove's outer

surface) to avoid skin contact with this product.

Dispose of contaminated gloves after use in

accordance with applicable laws and good

laboratory practices. Wash and dry hands. The

selected protective gloves have to satisfy the

specifications of EU Directive 89/686/EEC and

the standard EN 374 derived from it.

Respiratory Protection

For nuisance exposures use type P95 (US) or

type P1 (EU EN 143) particle respirator.For

higher level protection use type OV/AG/P99

(US) or type ABEK-P2 (EU EN 143) respirator

cartridges. Use respirators and components

tested and approved under appropriate

government standards such as NIOSH (US) or

CEN (EU).

Body Protection

Complete suit protecting against chemicals, The

type of protective equipment must be selected

according to the concentration and amount of

the dangerous substance at the specific

workplace.

Experimental Protocols: Use as an Internal Standard
Carboxy Gliclazide-d4 is primarily used as an internal standard in the quantification of

Carboxy Gliclazide or Gliclazide in biological matrices by High-Performance Liquid

Chromatography-Mass Spectrometry (HPLC-MS).

Sample Preparation for Pharmacokinetic Studies
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Spiking: To a 100 µL aliquot of plasma, serum, or urine sample, add a known concentration

of Carboxy Gliclazide-d4 solution (e.g., 50 ng/mL).

Protein Precipitation: Add 300 µL of acetonitrile to the sample to precipitate proteins.

Vortexing: Vortex the mixture for 1 minute.

Centrifugation: Centrifuge at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

Supernatant Collection: Carefully transfer the supernatant to a clean tube.

Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at

40°C.

Reconstitution: Reconstitute the residue in 100 µL of the mobile phase.

Injection: Inject a defined volume (e.g., 10 µL) into the HPLC-MS system.

HPLC-MS/MS Method for Quantification
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Parameter Condition

HPLC System Agilent 1200 Series or equivalent

Column C18 column (e.g., 2.1 mm x 50 mm, 1.8 µm)

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Gradient

Start with 95% A, decrease to 5% A over 5

minutes, hold for 2 minutes, then return to initial

conditions.

Flow Rate 0.3 mL/min

Column Temperature 40°C

Mass Spectrometer
Triple quadrupole mass spectrometer (e.g., AB

Sciex 5500)

Ionization Mode Electrospray Ionization (ESI), Positive

MRM Transitions

Carboxy Gliclazide: To be determined

empiricallyCarboxy Gliclazide-d4: To be

determined empirically

Quantification

The concentration of Carboxy Gliclazide is

determined by the ratio of its peak area to the

peak area of the internal standard, Carboxy

Gliclazide-d4.

Biological Context: Signaling Pathway of Gliclazide
As Carboxy Gliclazide-d4 is a metabolite of Gliclazide, understanding the mechanism of

action of the parent drug is crucial for researchers. Gliclazide exerts its glucose-lowering effects

primarily by stimulating insulin secretion from the pancreatic β-cells.
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Caption: Signaling pathway of Gliclazide in pancreatic β-cells.

The experimental workflow for a typical pharmacokinetic study using Carboxy Gliclazide-d4
as an internal standard is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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